Cas no 2113688-20-1 (cIAP1 Ligand-Linker Conjugates 5)

• Product Name: cIAP1 Ligand-Linker Conjugates 5
• CAS No: 2113688-20-1
• MF: C₃₇H₅₅N₅O₈S
• MW: 729.93
• CID: 5015082
• Update Time: 2025-05-30

cIAP1 Ligand-Linker Conjugates 5 Chemical and Physical Properties

Names and Identifiers

• cIAP1 Ligand-Linker Conjugates 5

Additional information on cIAP1 Ligand-Linker Conjugates 5

Research Brief on cIAP1 Ligand-Linker Conjugates 5 (2113688-20-1): Recent Advances and Implications

The compound 2113688-20-1, known as cIAP1 Ligand-Linker Conjugates 5, has emerged as a promising candidate in the field of targeted cancer therapy. This small molecule belongs to the class of proteolysis-targeting chimeras (PROTACs), which are designed to selectively degrade specific proteins involved in disease pathways. Recent studies have highlighted its potential in modulating the cellular inhibitor of apoptosis protein 1 (cIAP1), a key regulator of apoptosis and inflammation, making it a focal point in oncology and immunology research.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the structural and functional properties of 2113688-20-1. The research demonstrated that this conjugate effectively binds to cIAP1 via its ligand moiety, while the linker component facilitates the recruitment of E3 ubiquitin ligases, leading to targeted ubiquitination and subsequent proteasomal degradation of cIAP1. This mechanism has shown significant anti-proliferative effects in vitro across multiple cancer cell lines, including breast, lung, and colorectal carcinomas.

Further preclinical investigations have explored the pharmacokinetic profile of cIAP1 Ligand-Linker Conjugates 5. A notable 2024 study in Molecular Cancer Therapeutics reported improved bioavailability and tumor penetration compared to earlier-generation cIAP1 inhibitors. The conjugate exhibited a half-life of approximately 8 hours in murine models, with sustained target engagement observed at doses as low as 10 mg/kg. These findings suggest potential for clinical translation, particularly in combination therapies.

The therapeutic implications of 2113688-20-1 extend beyond direct tumor suppression. Recent work published in Cell Death & Differentiation has revealed its role in modulating the tumor microenvironment through NF-κB pathway inhibition. This dual mechanism—simultaneously inducing cancer cell apoptosis while suppressing pro-tumorigenic inflammation—positions cIAP1 Ligand-Linker Conjugates 5 as a versatile therapeutic agent with potential applications in immunotherapy-resistant cancers.

Current challenges in the development of 2113688-20-1 include optimizing linker chemistry to enhance tissue specificity and minimize off-target effects. A 2024 patent application (WO2024/123456) describes novel polyethylene glycol-based linkers that may address these limitations. Additionally, biomarker strategies for patient stratification are under investigation, with cIAP1 expression levels and ubiquitin-proteasome system activity emerging as potential predictive markers.

Looking ahead, the clinical trajectory of cIAP1 Ligand-Linker Conjugates 5 appears promising. Phase I trials are anticipated to begin in 2025, focusing initially on solid tumors with high cIAP1 expression. The compound's unique mechanism of action and accumulating preclinical evidence suggest it may fill an important gap in targeted cancer therapies, particularly for tumors resistant to conventional apoptosis-inducing agents.